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Compound of Interest

Compound Name: 4'-Hydroxypiptocarphin A

Cat. No.: B148891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Hydroxypiptocarphin A, with the Chemical Abstracts Service (CAS) number 103994-39-4,

is a naturally occurring sesquiterpene lactone. This class of compounds is of significant interest

to the scientific community due to their diverse and potent biological activities. This technical

guide provides a comprehensive overview of 4'-Hydroxypiptocarphin A, including its chemical

properties, putative biological activities, and potential mechanisms of action, with a focus on its

relevance for drug discovery and development. The information presented herein is

synthesized from available scientific literature and is intended to serve as a foundational

resource for researchers in the field.

Chemical and Physical Properties
4'-Hydroxypiptocarphin A is a germacranolide sesquiterpene lactone, a class of secondary

metabolites commonly found in plants of the Asteraceae family. Its chemical structure is

characterized by a ten-membered carbocyclic ring fused to a five-membered lactone ring.
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Property Value

CAS Number 103994-39-4

Molecular Formula C21H26O10

Molecular Weight 438.43 g/mol

Class Sesquiterpene Lactone (Germacranolide)

Solubility
Soluble in organic solvents such as DMSO,

methanol, and chloroform.

Appearance Typically a white or off-white solid.

Putative Biological Activities and Mechanism of
Action
While specific extensive studies on 4'-Hydroxypiptocarphin A are limited, the biological

activities of the broader class of piptocarphin derivatives and other sesquiterpene lactones from

the Vernonia genus suggest a range of potential therapeutic effects. These compounds are

known to possess cytotoxic, anti-inflammatory, and antimicrobial properties. The primary

mechanism underlying these activities is often attributed to the presence of an α,β-unsaturated

carbonyl group in the lactone ring, which can react with nucleophilic groups in biological

macromolecules, particularly cysteine residues in proteins.

Anti-inflammatory Activity
Sesquiterpene lactones are well-documented inhibitors of the NF-κB (nuclear factor kappa-

light-chain-enhancer of activated B cells) signaling pathway. This pathway is a central regulator

of inflammation, and its inhibition can lead to a reduction in the production of pro-inflammatory

cytokines and mediators. The proposed mechanism involves the alkylation of key cysteine

residues in proteins of the NF-κB pathway, such as the IκB kinase (IKK) complex, which

prevents the degradation of IκBα and the subsequent translocation of NF-κB to the nucleus.

Cytotoxic and Anti-cancer Activity
The cytotoxic effects of sesquiterpene lactones are believed to be mediated through multiple

mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and
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survival, such as the STAT3 (Signal Transducer and Activator of Transcription 3) pathway. By

inhibiting STAT3 phosphorylation and activation, these compounds can suppress the

transcription of genes that promote tumor growth, angiogenesis, and metastasis.

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of 4'-
Hydroxypiptocarphin A are not widely available in the public domain. However, based on

general procedures for similar compounds, the following methodologies can be inferred.

Isolation of 4'-Hydroxypiptocarphin A
A general workflow for the isolation of sesquiterpene lactones from a plant source, such as

Vernonia, is outlined below.
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Plant Material (e.g., leaves of Vernonia sp.)

Extraction with organic solvent (e.g., Methanol)

Solvent-solvent partitioning (e.g., Hexane, Chloroform, Ethyl Acetate)

Column Chromatography (Silica Gel)

Fraction Collection

Preparative HPLC

Pure 4'-Hydroxypiptocarphin A

Click to download full resolution via product page

Fig. 1: General workflow for the isolation of 4'-Hydroxypiptocarphin A.

In vitro Biological Assays
A common method to assess NF-κB inhibition is through a reporter gene assay in a suitable

cell line (e.g., HEK293T).
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Cell Culture (e.g., HEK293T)

Transfection with NF-κB luciferase reporter plasmid

Treatment with 4'-Hydroxypiptocarphin A

Stimulation with TNF-α

Cell Lysis

Luciferase Assay

Data Analysis

 

Cancer Cell Culture (e.g., MDA-MB-231)

Treatment with 4'-Hydroxypiptocarphin A

Stimulation with IL-6

Cell Lysis and Protein Quantification

SDS-PAGE

Western Blotting

Probing with anti-p-STAT3 and anti-STAT3 antibodies

Detection and Quantification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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